1-(2-Methylphenyl)cyclobutane-1-carboxylic acid

• IUPAC Name: 1-(2-methylphenyl)cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C12H14O2/c1-9-5-2-3-6-10(9)12(11(13)14)7-4-8-12/h2-3,5-6H,4,7-8H2,1H3,(H,13,14)
• InChI Key: OYSYHHVWRKEZFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2(CCC2)C(=O)O
• Molecular Formula: C12H14O2
• DSSTOX Substance ID: DTXSID40632647
• Molecular Weight: 190.24 g/mol
• CAS RN: 151157-47-0

Description

1-(2-Methylphenyl)cyclobutane-1-carboxylic acid is a chemical compound with the CAS Number: 151157-47-0. Its molecular weight is 190.24. The IUPAC name for this compound is 1-(2-methylphenyl)cyclobutanecarboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H14O2/c1-9-5-2-3-6-10(9)12(11(13)14)7-4-8-12/h2-3,5-6H,4,7-8H2,1H3,(H,13,14). This code provides a standard way to encode the compound’s structure and can be used to generate a 3D model of the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, cyclobutanes in general can undergo a variety of reactions. For example, they can participate in cross-coupling reactions with aryl or benzyl halides to produce structurally diversified products.

Scientific Research Applications

Synthesis and Stereochemistry

1-(2-Methylphenyl)cyclobutane-1-carboxylic acid is a compound of interest in the field of organic chemistry, particularly in the synthesis and study of cyclobutane amino acids and their derivatives. Research has shown efficient strategies for the preparation of cis-cyclobutane γ-amino acids in enantiomerically pure form. These strategies often involve photochemical [2+2] cycloaddition reactions, highlighting the compound's utility in synthesizing complex amino acid structures with potential applications in medicinal chemistry and drug development (André et al., 2011).

Polymerization and Material Science

The compound has also been investigated for its polymerization properties. For instance, the anionic polymerization of methyl cyclobutene-1-carboxylate, a related compound, results in polymers with 1,2-linked cyclobutane rings in the main chain, demonstrating the cyclobutane structure's potential in creating novel polymeric materials with unique thermal and mechanical properties (Kitayama et al., 2004).

Medicinal Chemistry

In medicinal chemistry, derivatives of cyclobutane amino acids, including those related to this compound, have been synthesized and evaluated for their potential as brain tumor imaging agents in SPECT (Single Photon Emission Computed Tomography) scans. These studies show the high tumor-to-brain ratios of the derivatives, indicating their potential effectiveness as radiotracers (Yu et al., 2008).

Safety and Hazards

Safety information for 1-(2-Methylphenyl)cyclobutane-1-carboxylic acid indicates that it has a GHS07 pictogram and the signal word "Warning". It’s advised to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.